Cas no 1354952-66-1 ((4-bromo-1H-pyrrol-2-yl)methanamine)

• Product Name: (4-bromo-1H-pyrrol-2-yl)methanamine
• CAS No: 1354952-66-1
• MF: C₅H₇BrN₂
• MW: 175.026479959488
• MDL: MFCD20731250
• CID: 4592520
• PubChem ID: 56828153
• Update Time: 2025-10-30

(4-bromo-1H-pyrrol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1H-puerile-2-methanamine
• (4-bromo-1H-pyrrol-2-yl)methanamine
• 1H-Pyrrole-2-methanamine, 4-bromo-

• MDL： MFCD20731250
• Inchi： 1S/C5H7BrN2/c6-4-1-5(2-7)8-3-4/h1,3,8H,2,7H2
• InChI Key： NGPSXQJWPGUSRK-UHFFFAOYSA-N
• SMILES： N1C=C(Br)C=C1CN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (4-bromo-1H-pyrrol-2-yl)methanamine

Introduction to (4-bromo-1H-pyrrol-2-yl)methanamine (CAS No. 1354952-66-1)

(4-bromo-1H-pyrrol-2-yl)methanamine, chemically designated as CAS No. 1354952-66-1, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic amine features a pyrrole core substituted with a bromine atom at the 4-position and an amine group at the 2-position, making it a versatile intermediate in the synthesis of various bioactive molecules.

The molecular structure of (4-bromo-1H-pyrrol-2-yl)methanamine contributes to its unique chemical properties, which have garnered interest in medicinal chemistry. The presence of both bromine and amine functionalities allows for diverse functionalization, enabling the development of novel compounds with potential therapeutic applications. Recent studies have highlighted its role as a precursor in the synthesis of small-molecule inhibitors targeting specific biological pathways.

In the context of contemporary pharmaceutical research, (4-bromo-1H-pyrrol-2-yl)methanamine has been explored for its utility in generating derivatives with enhanced pharmacological profiles. Researchers have leveraged its scaffold to develop compounds exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The bromine atom at the 4-position serves as a handle for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions, which are widely employed in constructing complex molecular architectures.

One of the most compelling aspects of (4-bromo-1H-pyrrol-2-yl)methanamine is its application in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and dysregulation of these pathways is often associated with various diseases, including cancer. By incorporating this compound into drug design strategies, scientists have been able to create highly selective inhibitors that target specific kinases, thereby minimizing off-target effects and improving therapeutic efficacy.

Moreover, the pyrrole ring in (4-bromo-1H-pyrrol-2-yl)methanamine is known to interact favorably with biological targets due to its ability to form hydrogen bonds and π-stacking interactions. This characteristic has been exploited in the design of peptidomimetics and other small molecules that mimic natural bioactive peptides. Such mimetics can serve as potent tools for drug discovery, offering an alternative to peptide-based therapeutics while overcoming issues related to stability and bioavailability.

The synthesis of (4-bromo-1H-pyrrol-2-yl)methanamine typically involves multi-step organic transformations, starting from commercially available precursors such as 2-aminoethylpyrrole. The bromination step at the 4-position is critical and can be achieved using standard halogenation reagents like N-bromosuccinimide (NBS). This process requires careful optimization to ensure high yield and purity, as impurities can significantly affect downstream applications.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of (4-bromo-1H-pyrrol-2-yl)methanamine, making it more accessible for industrial applications. Continuous flow chemistry, for instance, has been employed to streamline the bromination reaction, reducing reaction times and improving reproducibility. These innovations are particularly valuable in pharmaceutical settings where cost-effectiveness and scalability are paramount.

In addition to its role as a building block for drug discovery, (4-bromo-1H-pyrrol-2-yl)methanamine has found utility in materials science. The pyrrole core can be incorporated into organic semiconductors and conductive polymers due to its electron-deficient nature and ability to participate in π-conjugation systems. Such materials are increasingly relevant in the development of flexible electronics and energy storage devices.

The growing interest in (4-bromo-1H-pyrrol-2-yl)methanamine underscores its importance as a versatile intermediate in modern chemistry. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a cornerstone in both academic and industrial settings. Its unique structural features make it an invaluable tool for chemists seeking to develop innovative solutions across multiple disciplines.